Cas no 291289-52-6 (3-(4-Fluorophenyl)-8-azabicyclo[3.2.1]octane)

• Product name: 3-(4-Fluorophenyl)-8-azabicyclo[3.2.1]octane
• CAS No: 291289-52-6
• MF: C₁₃H₁₆NF
• MW: 205.27124
• CID: 1089984
• PubChem ID: 22012229

3-(4-Fluorophenyl)-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)-8-azabicyclo[3.2.1]octane
• 291289-52-6
• 3-(4-fluorophenyl)-8-azabicyclo[3,2,1]-octane
• SCHEMBL1206040
• XNXGLTJWOZMRNZ-UHFFFAOYSA-N
• A898333
• 3-(4-fluoro-phenyl)-8-aza-bicyclo[3.2.1]octane
• DTXSID70621483
• DB-347579

• Inchi： InChI=1S/C13H16FN/c14-11-3-1-9(2-4-11)10-7-12-5-6-13(8-10)15-12/h1-4,10,12-13,15H,5-8H2
• InChI Key： XNXGLTJWOZMRNZ-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)F)C2CC3CCC(C2)N3

Computed Properties

• Exact Mass: 205.126677677g/mol
• Monoisotopic Mass: 205.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų
• XLogP3: 2.8

Experimental Properties

• Density: 1.095